Cas no 2655-03-0 ()

• CAS No: 2655-03-0
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• CID: 6648385
• PubChem ID: 28605

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C12H16ClNO2/c1-7(2)9-6-5-8(3)10(13)11(9)16-12(15)14-4/h5-7H,1-4H3,(H,14,15)
• InChI Key： SJFVLRSDYVADNO-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1OC(NC)=O)C(C)C

Computed Properties

• Exact Mass: 241.0869564g/mol
• Monoisotopic Mass: 241.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenyl methylcarbamates